Cas no 1511510-10-3 (4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine)

4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine is a versatile pyrimidine derivative with a reactive aminomethyl group and a methylthio substituent, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloro and methylthio groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, while the aminomethyl functionality allows for further derivatization. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its structural features make it particularly useful in the development of biologically active molecules, including potential drug candidates and crop protection agents. The compound is typically supplied with detailed analytical characterization to support research and industrial use.

4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine structure

1511510-10-3 structure

Product Name:4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine

CAS No:1511510-10-3

MF:C₆H₈ClN₃S

MW:189.665818214417

CID:4607749

Update Time:2025-05-19

4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine
- (5-chloro-2-methylsulfanylpyrimidin-4-yl)methanamine
- SB56204
- Inchi： 1S/C6H8ClN3S/c1-11-6-9-3-4(7)5(2-8)10-6/h3H,2,8H2,1H3
- InChI Key： XJUFMISHXIKMHY-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(N=C1CN)SC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 124
XLogP3: 0.6
Topological Polar Surface Area: 77.1

4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM324587-1g	4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine	1511510-10-3	95%	1g	$488	2021-08-18
Alichem	A089005441-1g	4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine	1511510-10-3	95%	1g	532.44 USD	2021-06-01
Apollo Scientific	OR471259-250mg	4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine	1511510-10-3		250mg	￡343.00	2023-04-19
Apollo Scientific	OR471259-1g	4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine	1511510-10-3		1g	￡770.00	2023-04-19
Chemenu	CM324587-1g	4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine	1511510-10-3	95%	1g	$587	2023-02-02

4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine

Comprehensive Overview of 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine (CAS No. 1511510-10-3)

4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine (CAS No. 1511510-10-3) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique aminomethyl and methylthio functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro substitution at the 5-position, enhances its reactivity, making it a valuable building block in medicinal chemistry.

The growing interest in pyrimidine derivatives stems from their widespread applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine due to its potential to modulate biological pathways. Recent studies highlight its role in optimizing lead compounds for targeted therapies, aligning with the current trend toward personalized medicine.

In agrochemicals, this compound's chloro and methylthio moieties contribute to its efficacy as a precursor for herbicides and fungicides. With the global push for sustainable agriculture, the demand for novel pyrimidine-based agrochemicals has surged. 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine is being investigated for its environmental compatibility and low toxicity profile, addressing consumer concerns about food safety and ecological impact.

From a synthetic perspective, the compound's aminomethyl group offers versatility in further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening in drug development, where structure-activity relationship (SAR) studies are paramount. The compound's CAS No. 1511510-10-3 is frequently cited in patent literature, underscoring its industrial relevance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine, ensuring purity and consistency for research applications. Quality control protocols are critical, given the compound's role in preclinical studies and process chemistry. Suppliers often emphasize batch-to-batch reproducibility to meet stringent regulatory standards.

Emerging trends in green chemistry have also influenced the synthesis of this compound. Catalytic methods and solvent-free reactions are being explored to reduce waste and energy consumption. Such innovations align with the pharmaceutical industry's commitment to sustainable manufacturing, a topic frequently searched by professionals seeking eco-friendly alternatives.

In summary, 4-(Aminomethyl)-5-chloro-2-(methylthio)pyrimidine (CAS No. 1511510-10-3) represents a multifaceted tool for researchers. Its applications span drug discovery, agrochemical development, and material science, driven by its structural modularity and functional diversity. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.